Cas no 14384-71-5 (2-Methyl-4-(2-pyridyl)thiazole)

• Product Name: 2-Methyl-4-(2-pyridyl)thiazole
• CAS No: 14384-71-5
• MF: C₉H₈N₂S
• MW: 176.238220214844
• CID: 3041506
• PubChem ID: 17845841
• Update Time: 2025-11-02

2-Methyl-4-(2-pyridyl)thiazole Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-(2-pyridyl)thiazole
• 2-Methyl-4-(2-pyridyl)thiazole, 97%
• Pyridine, 2-(2-methyl-4-thiazolyl)-
• 2-Methyl-4-(2-pyridyl)thiazole,97%
• 2-Methyl-4-(pyridin-2-yl)thiazole
• 2-Methyl-4-(2-pyridyl)thiazole, AldrichCPR
• 2-methyl-4-pyridin-2-yl-1,3-thiazole
• 14384-71-5
• 2-(2-Methyl-4-thiazolyl)pyridine
• SCHEMBL10272523
• SB54269
• CS-0334101

• MDL： MFCD22666465
• Inchi： 1S/C9H8N2S/c1-7-11-9(6-12-7)8-4-2-3-5-10-8/h2-6H,1H3
• InChI Key： SSRDDRNVMGAKMJ-UHFFFAOYSA-N
• SMILES： C1(C2=CSC(C)=N2)=NC=CC=C1

Computed Properties

• Exact Mass: 176.04081944g/mol
• Monoisotopic Mass: 176.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54Ų

Additional information on 2-Methyl-4-(2-pyridyl)thiazole

Exploring the Versatile Applications and Properties of 2-Methyl-4-(2-pyridyl)thiazole (CAS No. 14384-71-5)

2-Methyl-4-(2-pyridyl)thiazole (CAS No. 14384-71-5) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This compound, characterized by its unique thiazole-pyridine hybrid structure, serves as a valuable building block for synthesizing more complex molecules. Researchers and industry professionals are increasingly interested in its potential due to its versatile chemical properties and broad applicability.

The molecular structure of 2-Methyl-4-(2-pyridyl)thiazole combines a thiazole ring with a pyridine moiety, which contributes to its distinct electronic and steric properties. This structural feature makes it an excellent candidate for designing ligands in coordination chemistry and catalysts in organic synthesis. Recent studies highlight its role in developing novel pharmaceutical intermediates, particularly in the synthesis of drugs targeting neurological disorders and infectious diseases.

In the pharmaceutical industry, 2-Methyl-4-(2-pyridyl)thiazole is often utilized as a key intermediate for creating bioactive molecules. Its ability to interact with various biological targets has led to its incorporation into drug discovery programs. For instance, derivatives of this compound have shown promise in modulating enzyme activity and receptor binding, making them valuable for treating conditions like inflammation and metabolic disorders. The growing demand for small-molecule therapeutics has further amplified interest in this compound.

Beyond pharmaceuticals, 2-Methyl-4-(2-pyridyl)thiazole finds applications in material science. Its conjugated system and electron-rich nature make it suitable for designing organic semiconductors and light-emitting materials. Researchers are exploring its potential in OLED technology and photovoltaic devices, where its stability and optoelectronic properties could enhance performance. This aligns with the global push toward sustainable energy solutions and advanced electronic materials.

The agrochemical sector also benefits from 2-Methyl-4-(2-pyridyl)thiazole, where it serves as a precursor for developing crop protection agents. Its structural motifs are integral to synthesizing compounds that exhibit herbicidal or fungicidal activity. As the agricultural industry seeks eco-friendly alternatives to traditional pesticides, this compound's derivatives are being evaluated for their efficacy and environmental safety.

From a synthetic chemistry perspective, 2-Methyl-4-(2-pyridyl)thiazole is notable for its straightforward preparation and scalability. Common synthetic routes involve condensation reactions between 2-acetylpyridine and thiourea derivatives, followed by cyclization. These methods are well-documented and can be optimized for industrial-scale production, ensuring a reliable supply for research and commercial applications.

In recent years, the compound has also been investigated for its potential in corrosion inhibition. Its ability to form stable complexes with metal surfaces makes it a candidate for protecting industrial equipment and infrastructure. This application is particularly relevant as industries prioritize cost-effective and environmentally benign corrosion inhibitors.

The market for 2-Methyl-4-(2-pyridyl)thiazole is expected to grow, driven by its expanding applications and the increasing demand for specialized chemicals in high-tech industries. Suppliers and manufacturers are focusing on improving purity and yield to meet the stringent requirements of pharmaceutical and electronic applications. Additionally, advancements in green chemistry are likely to influence its production processes, reducing waste and energy consumption.

For researchers and professionals seeking detailed information about 2-Methyl-4-(2-pyridyl)thiazole, reliable sources include chemical databases, peer-reviewed journals, and supplier catalogs. Its CAS No. 14384-71-5 serves as a unique identifier for accessing accurate data on its properties, safety, and regulatory status. As interest in this compound continues to rise, staying updated with the latest research and market trends is essential for leveraging its full potential.

In summary, 2-Methyl-4-(2-pyridyl)thiazole (CAS No. 14384-71-5) is a multifaceted compound with significant implications across multiple industries. Its unique structure, combined with its functional versatility, positions it as a critical component in the development of next-generation pharmaceuticals, advanced materials, and sustainable agrochemicals. As scientific and industrial communities continue to explore its capabilities, this compound is poised to play an increasingly important role in innovation and technology.